Cas no 6577-66-8 (N-cycloheptyl-1-(2-methylpropyl)piperidine-4-carboxamide)

• Product Name: N-cycloheptyl-1-(2-methylpropyl)piperidine-4-carboxamide
• CAS No: 6577-66-8
• MF: C₁₇H₃₂N₂O
• MW: 280.448784828186
• CID: 1701456
• PubChem ID: 883869
• Update Time: 2025-04-21

N-cycloheptyl-1-(2-methylpropyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-1-(2-methylpropyl)piperidine-4-carboxamide
• 4-piperidinecarboxamide, N-cycloheptyl-1-(2-methylpropyl)-
• N-Cycloheptyl-1-isobutylpiperidine-4-carboxamide
• 4-(2-pentoxyprop-2-enyl)morpholine
• AB00110756-01
• 6577-66-8
• N-Cycloheptyl-1-(2-methylpropyl)piperidine-4-carboximidic acid
• AKOS005376004
• STK008317
• DTXSID00984290

• Inchi： 1S/C17H32N2O/c1-14(2)13-19-11-9-15(10-12-19)17(20)18-16-7-5-3-4-6-8-16/h14-16H,3-13H2,1-2H3,(H,18,20)
• InChI Key： XCMADILOXAPSGO-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC(C)C)CC1)NC1CCCCCC1

Computed Properties

• Exact Mass: 280.25166
• Monoisotopic Mass: 280.251463648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34